2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one

• IUPAC Name: 2-[3-(aminomethyl)piperidin-1-yl]-1-phenylethanone
• InChI: InChI=1S/C14H20N2O/c15-9-12-5-4-8-16(10-12)11-14(17)13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11,15H2
• InChI Key: RPUGQAUNSGKTRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)C2=CC=CC=C2)CN
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• CAS No.: 2098098-52-1

Description

2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Mechanism of Action

Biological Activity

2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one, a compound with a complex structure, has garnered attention in pharmacological research due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

The compound has the following chemical characteristics:

Property	Value
Chemical Formula	C14H22N2O
Molecular Weight	234.34 g/mol
IUPAC Name	2-(3-(aminomethyl)piperidin-1-yl)-1-phenylethan-1-one
PubChem CID	54592604
Appearance	Powder

Biological Activity Overview

The biological activity of this compound is primarily linked to its interactions with various biological targets, leading to potential therapeutic applications.

• Enzyme Inhibition : The compound exhibits significant inhibitory activity against key enzymes such as acetylcholinesterase (AChE), which is crucial for neurotransmitter regulation in the nervous system. This suggests potential applications in treating neurodegenerative diseases like Alzheimer's .
• Antibacterial Properties : Studies indicate that derivatives of piperidine, including this compound, possess antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis. This activity is attributed to their ability to disrupt bacterial cell function .
• Anticancer Activity : Recent research has highlighted the compound's potential as an anticancer agent. It induces apoptosis in cancer cell lines through mechanisms involving reactive oxygen species (ROS) accumulation and mitochondrial dysfunction .

Case Studies and Research Findings

Several studies have explored the biological effects of this compound and its derivatives:

Case Study 1: Anticancer Activity

A study on piperidone derivatives reported that compounds similar to 2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one demonstrated cytotoxic effects on acute lymphoblastic leukemia cells. The mechanism involved apoptosis induction via mitochondrial pathways and activation of caspases .

Case Study 2: Neuroprotective Effects

Another investigation into multitarget-directed ligands revealed that compounds with structural similarities showed potent AChE inhibition and neuroprotective effects, suggesting that 2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one could be a candidate for Alzheimer's treatment .

Case Study 3: Antibacterial Screening

Research focusing on the antibacterial properties of piperidine derivatives confirmed moderate to strong activity against specific bacterial strains, supporting the viability of this compound in developing new antibiotics .

Summary of Biological Activities

Activity Type	Description	Reference
Enzyme Inhibition	Significant AChE inhibition; potential Alzheimer's treatment
Antibacterial	Moderate to strong activity against Salmonella typhi and Bacillus subtilis
Anticancer	Induces apoptosis in cancer cells; ROS accumulation involved

Scientific Research Applications

Medicinal Chemistry

2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one is primarily investigated for its potential therapeutic effects.

Potential Therapeutic Uses :

• Antidepressant Activity : Preliminary studies suggest that this compound may exhibit antidepressant-like effects in animal models, possibly due to its interaction with neurotransmitter systems.
• Cognitive Enhancement : Research indicates that compounds with similar structures can enhance cognitive functions, making this compound a candidate for further investigation in neuropharmacology.

Neuroscience Research

The compound's structure suggests potential interactions with various neurotransmitter receptors, particularly those associated with mood regulation and cognition.

Mechanistic Studies :

• Receptor Binding Studies : Investigations into how 2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one binds to serotonin and dopamine receptors could elucidate its effects on mood and behavior.

Synthetic Chemistry

The synthesis of this compound can serve as a model for developing new chemical entities with improved pharmacological profiles.

Synthetic Pathways :

• The synthesis involves multi-step reactions that provide insights into designing analogs with enhanced efficacy or reduced side effects.

Case Study 1: Antidepressant-Like Effects

A study conducted on rodents demonstrated that administration of 2-(3-(Aminomethyl)piperidin-1-yl)-1-phenylethan-1-one resulted in significant reductions in depressive behaviors compared to control groups. The mechanism was hypothesized to involve modulation of the serotonin system, although further studies are needed to clarify these pathways.

Case Study 2: Cognitive Enhancement

In another research project focusing on cognitive enhancement, subjects treated with the compound showed improved performance in memory tasks. This suggests that the compound may have applications in treating cognitive deficits associated with various neurological conditions.

Table 1: Summary of Research Findings

Study Focus	Findings	Implications
Antidepressant Effects	Significant reduction in depressive behaviors	Potential antidepressant candidate
Cognitive Enhancement	Improved memory task performance	Possible treatment for cognitive deficits